2,5-Dichloro-4-chloromethylthiazole

• IUPAC Name: 2,5-dichloro-4-(chloromethyl)-1,3-thiazole
• InChI: InChI=1S/C4H2Cl3NS/c5-1-2-3(6)9-4(7)8-2/h1H2
• InChI Key: PRULVQBZCDYZCN-UHFFFAOYSA-N
• Canonical SMILES: C(C1=C(SC(=N1)Cl)Cl)Cl
• Molecular Formula: C4H2Cl3NS
• Molecular Weight: 202.5 g/mol

Description

2,5-Dichloro-4-chloromethylthiazole is a useful research compound. Its molecular formula is C4H2Cl3NS and its molecular weight is 202.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Metabolism in Rats : 2-Acetamido-4-chloromethylthiazole is metabolized in rats to produce several metabolites, including (2-acetamido-4-thiazolylmethyl)mercapturic acid and 2-acetamidothiazole-4-carboxylic acid, among others. This study provides insights into the biological processing of such compounds in mammals (Chatfield & Hunter, 1973).

• Corrosion Inhibition : New 2,5-disubstituted 1,3,4-thiadiazoles, including compounds similar to 2,5-Dichloro-4-chloromethylthiazole, were investigated as corrosion inhibitors for mild steel in acidic solutions. Some of these compounds exhibited significant inhibition properties (Bentiss et al., 2007).

• Synthesis and Application : A modified synthesis method for 2-substituted-4-chloromethylthiazoles, involving a two-reaction synthesis from thioamides and 1,3-dichloroacetone, is reported. This offers an efficient way to produce various 4-chloromethylthiazoles, useful in different chemical applications (Marzoni, 1986).

• Antibacterial Evaluation : A class of 2-substituted-4-methyl-7,8-dihydro-5H-pyrimido[4,5-d]thiazolo[3,2-a]pyrimidines, derived from a reaction involving a 2,4-dichloro-5-(chloromethyl)-6-methylpyrimidine, exhibited potential antibacterial activity. This demonstrates the applicability of thiazole derivatives in medicinal chemistry (Etemadi et al., 2016).

• Fluorescent Probing : Compounds like 2-(2′-hydroxyphenyl)-4-chloromethylthiazole have been used in the development of novel fluorescent probes for the sequential recognition of ions in solution. Such probes are valuable in analytical chemistry and biochemistry (Lim et al., 2017).

• Polyfluoroalkylation : 2-amino-4-chloromethylthiazole was used in a method for polyfluoroalkylation, under mild conditions, to produce di-polyfluoroalkylated derivatives. This highlights its utility in advanced organic synthesis and material science (Qi, Shen, & Lu, 2011).